Cas no 1258639-71-2 (tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride)
1258639-71-2 structure
Product Name:tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride
CAS No:1258639-71-2
MF:C11H22ClN3O2
MW:263.764281749725
MDL:MFCD13493392
CID:4565290
PubChem ID:50988066
Update Time:2024-11-08
tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-N-Boc-3-carbamimidoyl-piperidine hydrochloride
- 1-Piperidinecarboxylic acid, 3-(aminoiminomethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
- tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride
- CS-0079088
- 1258639-71-2
- EN300-260566
- SB32303
- Z1815149206
- tert-butyl 3-carbamimidoylpiperidine-1-carboxylate;hydrochloride
-
- MDL: MFCD13493392
- Inchi: 1S/C11H21N3O2.ClH/c1-11(2,3)16-10(15)14-6-4-5-8(7-14)9(12)13;/h8H,4-7H2,1-3H3,(H3,12,13);1H
- InChI Key: HIRSVXRULPSOKB-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)(C)C)C(N1CCCC(C(=N)N)C1)=O
Computed Properties
- Exact Mass: 263.1400546g/mol
- Monoisotopic Mass: 263.1400546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.4Ų
tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-1g |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 1g |
5071.29CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-5g |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 5g |
20268.21CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-500mg |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 500mg |
2959.67CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-250mg |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 250mg |
1908.1CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-100mg |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 100mg |
1382.31CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-50mg |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 50mg |
1110.94CNY | 2021-07-19 | |
| Chemenu | CM491026-1g |
tert-Butyl 3-carbamimidoylpiperidine-1-carboxylate dihydrochloride |
1258639-71-2 | 97% | 1g |
$553 | 2022-09-03 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-1g |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 1g |
¥5228.88 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-5g |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 5g |
¥20898.02 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0638S-500mg |
1-N-Boc-3-carbamimidoyl-piperidine hydrochloride |
1258639-71-2 | 96% | 500mg |
¥3051.64 | 2025-01-20 |
tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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